Cas no 1191901-09-3 (7-(4-Iodobutoxy)-2(1H)-quinolinone)

• Product Name: 7-(4-Iodobutoxy)-2(1H)-quinolinone
• CAS No: 1191901-09-3
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 5734537
• Update Time: 2025-05-25

7-(4-Iodobutoxy)-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 7-(4-iodobutoxy)-
• 7-(4-Iodobutoxy)-2(1H)-quinolinone

• Inchi： 1S/C13H14INO2/c14-7-1-2-8-17-11-5-3-10-4-6-13(16)15-12(10)9-11/h3-6,9H,1-2,7-8H2,(H,15,16)
• InChI Key： SQLHJIOAQRJTEI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OCCCCI)=C2)C=CC1=O

Experimental Properties

• Density: 1.600±0.06 g/cm3(Predicted)
• Boiling Point: 480.5±45.0 °C(Predicted)
• Solubility: DMSO, Ethyl Acetate
• pka: 11.21±0.70(Predicted)

Additional information on 7-(4-Iodobutoxy)-2(1H)-quinolinone

Comprehensive Overview of 7-(4-Iodobutoxy)-2(1H)-quinolinone (CAS No. 1191901-09-3): Properties, Applications, and Research Insights

7-(4-Iodobutoxy)-2(1H)-quinolinone (CAS No. 1191901-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This quinolinone derivative, characterized by the presence of an iodobutoxy side chain, serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Its molecular formula and precise structure make it a valuable candidate for targeted drug design and medicinal chemistry studies.

In recent years, the demand for heterocyclic compounds like 7-(4-Iodobutoxy)-2(1H)-quinolinone has surged, driven by their role in addressing global health challenges. Researchers are increasingly exploring its potential in anticancer and antiviral drug development, aligning with trends in precision medicine and personalized therapeutics. The compound’s iodine-containing moiety also opens avenues for radiopharmaceutical applications, a hot topic in diagnostic imaging and targeted therapy.

From a synthetic perspective, 7-(4-Iodobutoxy)-2(1H)-quinolinone exemplifies the convergence of organic synthesis and green chemistry. Laboratories worldwide are optimizing its production to minimize environmental impact, reflecting the growing emphasis on sustainable chemistry. Its stability under various conditions makes it a reliable building block for high-throughput screening and combinatorial chemistry, both critical to modern drug discovery pipelines.

The compound’s mechanism of action and structure-activity relationship (SAR) are subjects of ongoing investigation. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets, a methodology highly searched in academic and industrial circles. These studies often intersect with popular queries such as "quinolinone derivatives in drug discovery" or "iodinated compounds in medicinal chemistry," highlighting its relevance in current scientific discourse.

Beyond pharmaceuticals, 7-(4-Iodobutoxy)-2(1H)-quinolinone finds utility in material science, particularly in the design of organic semiconductors and fluorescent probes. Its conjugated system and halogenated side chain contribute to tunable electronic properties, a feature leveraged in optoelectronic applications. This multidisciplinary appeal underscores its importance in both life sciences and advanced materials research.

Quality control and analytical characterization of CAS No. 1191901-09-3 are paramount for reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. Such protocols align with industry standards and respond to frequent search terms like "analytical methods for quinolinone compounds" or "CAS number validation techniques."

In summary, 7-(4-Iodobutoxy)-2(1H)-quinolinone represents a compelling case study in the intersection of chemistry, biology, and technology. Its adaptability to diverse applications—from drug development to functional materials—positions it as a compound of enduring scientific and commercial interest. As research evolves, its role in addressing unmet medical and technological needs will likely expand, further solidifying its place in the innovation landscape.